- Development of Thiophenic Analogues of Benzothiadiazine Dioxides as New Powerful Potentiators of 2-Amino-3-(3-hydroxy-5-methylisoxazol-4-yl)propionic Acid (AMPA) Receptors, Journal of Medicinal Chemistry, 2013, 56(20), 7838-7850
Cas no 42152-55-6 (Acetamide,N-(5-chloro-2-thienyl)-)
Acetamide, N-(5-chloro-2-thienyl)- is a chlorinated thiophene-derived acetamide compound with applications in organic synthesis and pharmaceutical research. Its structure, featuring a chloro-substituted thienyl group, enhances reactivity in electrophilic substitution and coupling reactions, making it a valuable intermediate for heterocyclic compound development. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular framework allows for precise modifications in medicinal chemistry, particularly in the design of bioactive molecules. High purity grades are available to ensure reproducibility in research and industrial processes. The product’s compatibility with common organic solvents further broadens its utility in synthetic workflows.
42152-55-6 structure
Product Name:Acetamide,N-(5-chloro-2-thienyl)-
CAS No:42152-55-6
MF:C6H6ClNOS
MW:175.635939121246
CID:328676
PubChem ID:11492022
Update Time:2025-06-07
Acetamide,N-(5-chloro-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(5-chloro-2-thienyl)-
- 2-acetamido-5-chlorothiophene
- N-(5-CHLORO-THIOPHEN-2-YL)-ACETAMIDE
- N-(5-chlorothiophen-2-yl)acetamide
- 2-Acetylamino-5-chlorthiophen
- Acetamide,N-(5-chloro-2-thienyl)
- N-(5-chloro-2-thienyl) acetamide
- N-(5-chloro-thiophen-2-yl)acetamide
- SCHEMBL248655
- DTXSID90467481
- FT-0639768
- 2-acetamido-5-chloro-thiophene
- AKOS005067073
- 42152-55-6
- DB-050861
-
- Inchi： 1S/C6H6ClNOS/c1-4(9)8-6-3-2-5(7)10-6/h2-3H,1H3,(H,8,9)
- InChI Key： LOKQTLKTJSMXEG-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(NC(C)=O)S1
Computed Properties
- Exact Mass: 174.98600
- Monoisotopic Mass: 174.9858627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 57.34000
- LogP: 2.43290
Acetamide,N-(5-chloro-2-thienyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Acetamide,N-(5-chloro-2-thienyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169005280-5g |
N-(5-Chlorothiophen-2-yl)acetamide |
42152-55-6 | 97% | 5g |
$1460.60 | 2023-09-01 | |
| Alichem | A169005280-10g |
N-(5-Chlorothiophen-2-yl)acetamide |
42152-55-6 | 97% | 10g |
$1969.80 | 2023-09-01 | |
| Alichem | A169005280-25g |
N-(5-Chlorothiophen-2-yl)acetamide |
42152-55-6 | 97% | 25g |
$3417.00 | 2023-09-01 |
Acetamide,N-(5-chloro-2-thienyl)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosphorus pentachloride
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydroxylamine
2.1 Reagents: Phosphorus pentachloride
2.1 Reagents: Phosphorus pentachloride
Reference
- Development of Thiophenic Analogues of Benzothiadiazine Dioxides as New Powerful Potentiators of 2-Amino-3-(3-hydroxy-5-methylisoxazol-4-yl)propionic Acid (AMPA) Receptors, Journal of Medicinal Chemistry, 2013, 56(20), 7838-7850
Acetamide,N-(5-chloro-2-thienyl)- Raw materials
- 2-Acetyl-5-chlorothiophene
- (1Z)-1-(5-Chloro-2-thienyl)ethanone oxime
- (1E)-1-(5-Chloro-2-thienyl)ethanone oxime
Acetamide,N-(5-chloro-2-thienyl)- Preparation Products
Acetamide,N-(5-chloro-2-thienyl)- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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